Environmental contamination from lead, copper and cadmium—determination using the woodlouse as bioaccumulator and potentiometric stripping analysis for measurement
Analytical Communications Pub Date: DOI: 10.1039/AC9963300093
Abstract
A simple and rapid method for investigating the extent of bioavailable heavy metal contamination is reported. The woodlouse, which grazes on plant debris, is used as a bioaccumulator of lead, copper and cadmium and a rapid multi-element determination is performed on woodlouse digest by stripping potentiometry. The results show large changes in the distribution of these elements between geographical sites, in line with usage of the areas.
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Journal Name:Analytical Communications
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